Cas no 50690-55-6 (2-(4-pentoxyphenyl)acetonitrile)
50690-55-6 structure
Product Name:2-(4-pentoxyphenyl)acetonitrile
CAS No:50690-55-6
MF:C13H17NO
MW:203.280183553696
CID:1568280
PubChem ID:28368320
Update Time:2025-04-21
2-(4-pentoxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-pentoxyphenyl)acetonitrile
- LogP
- [4-(Pentyloxy)phenyl]acetonitrile
- [p-(Pentyloxy)phenyl]acetonitrile
- [p-(Pentyloxy)phenylacetonitrile
- AKOS000198743
- 2-(4-(Pentyloxy)phenyl)acetonitrile
- A7517
- DB-364011
- 50690-55-6
- 4-(Pentyloxy)benzeneacetonitrile
-
- Inchi: 1S/C13H17NO/c1-2-3-4-11-15-13-7-5-12(6-8-13)9-10-14/h5-8H,2-4,9,11H2,1H3
- InChI Key: ISTXQYXAYXMCHS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(CC#N)=CC=1)CCCCC
Computed Properties
- Exact Mass: 203.13111
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 0.988
- PSA: 33.02
2-(4-pentoxyphenyl)acetonitrile Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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